Cas no 1872433-63-0 (Propargyl-PEG4-(CH2)3-methyl ester)

• Product Name: Propargyl-PEG4-(CH2)3-methyl ester
• CAS No: 1872433-63-0
• MF: C₁₄H₂₄O₆
• MW: 288.336765289307
• CID: 3046794
• Update Time: 2025-06-09

Propargyl-PEG4-(CH2)3-methyl ester Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG4-(CH2)3-methyl ester
• Propargyl-PEG4-CH2-methyl ester
• PROPARGYL-PEG4-(CH2)3-METHYLESTER
• C70645
• methyl 4-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]butanoate

• Inchi： 1S/C14H24O6/c1-3-6-17-8-10-19-12-13-20-11-9-18-7-4-5-14(15)16-2/h1H,4-13H2,2H3
• InChI Key： BUMKSEWUFKMRQT-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCC#C)CCCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 270
• XLogP3: -0.1
• Topological Polar Surface Area: 63.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Propargyl-PEG4-(CH2)3-methyl ester

Introduction to Propargyl-PEG4-(CH2)3-methyl ester (CAS No. 1872433-63-0)

Propargyl-PEG4-(CH2)3-methyl ester, with the chemical identifier CAS No. 1872433-63-0, is a novel compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of polyethylene glycol (PEG)-based derivatives, which are widely recognized for their biocompatibility, stability, and ability to enhance the pharmacokinetic properties of therapeutic agents. The specific structure of Propargyl-PEG4-(CH2)3-methyl ester, featuring a propargyl group linked to a PEG4 chain terminated with a methyl ester, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The propargyl group (Propargyl) in the molecule's name is a terminal alkyne functional group that can participate in various chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool in bioconjugation chemistry. This reactivity allows Propargyl-PEG4-(CH2)3-methyl ester to be used in the development of novel drug conjugates, where it can serve as a linker between a therapeutic agent and a targeting moiety. The PEG4 moiety, on the other hand, provides hydrophilicity and steric hindrance, which can improve the solubility and circulation time of drug molecules in vivo.

In recent years, there has been growing interest in PEG-based compounds for their applications in targeted drug delivery systems. The methyl ester group at the end of the PEG chain can be hydrolyzed under physiological conditions, releasing a free carboxylic acid group that can be further functionalized. This property makes Propargyl-PEG4-(CH2)3-methyl ester an attractive candidate for the development of prodrugs or activatable drug delivery systems. For instance, it can be used to create stimuli-responsive drug carriers that release their payload in response to specific biological cues, thereby increasing the efficacy and reducing the side effects of therapeutic agents.

One of the most promising applications of Propargyl-PEG4-(CH2)3-methyl ester is in the field of antibody-drug conjugates (ADCs). ADCs are a type of targeted cancer therapy that consists of an antibody linked to a cytotoxic payload. The propargyl group allows for efficient coupling with azide-functionalized antibodies via CuAAC, while the PEG4 chain provides steric protection and improves the pharmacokinetic profile of the ADC. Recent studies have demonstrated that PEG-based ADCs exhibit improved target specificity and reduced immunogenicity compared to unconjugated cytotoxic agents. The use of Propargyl-PEG4-(CH2)3-methyl ester as a linker has shown particularly promising results in preclinical trials, where it has been used to develop ADCs targeting various cancer biomarkers.

Another area where Propargyl-PEG4-(CH2)3-methyl ester has shown potential is in the development of peptidomimetics and protein mimics. Peptides and proteins are attractive therapeutic candidates due to their high specificity and low toxicity. However, their short half-life and poor oral bioavailability often limit their clinical use. PEGylation is an effective strategy to overcome these limitations by increasing molecular weight and hydrophilicity. Propargyl-PEG4-(CH2)3-methyl ester can be used to modify peptides or proteins at specific sites, enhancing their stability and bioavailability while maintaining their biological activity. This approach has been successfully applied in the development of peptide-based therapeutics for treating metabolic disorders and infectious diseases.

The synthesis of Propargyl-PEG4-(CH2)3-methyl ester involves multiple steps, including polymerization of ethylene oxide to form PEG4, introduction of the propargyl group at one end via nucleophilic substitution, and subsequent esterification at the other end. Advanced synthetic techniques such as controlled radical polymerization have been employed to ensure high purity and molecular weight distribution. These techniques are crucial for producing PEG-based compounds with consistent properties, which is essential for pharmaceutical applications.

Recent advancements in analytical chemistry have also contributed to the improved understanding and characterization of Propargyl-PEG4-(CH2)3-methyl ester. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to determine the structural integrity, purity, and molecular weight of this compound with high precision. These analytical methods are essential for ensuring that Propargyl-PEG4-(CH2)3-methyl ester meets the stringent quality standards required for pharmaceutical use.

The biocompatibility and low immunogenicity of Propargyl-PEG4-(CH2)3-methyl ester make it an ideal candidate for clinical applications. Preclinical studies have shown that this compound does not elicit significant adverse reactions when administered at therapeutic doses. Additionally, its stability under physiological conditions ensures that it remains effective throughout its intended biological half-life. These properties have made Propargyl-PEG4-(CH2)3-methyl ester a valuable tool in drug development pipelines across various therapeutic areas.

In conclusion, Propargyl-PEG4-(CH2)3-methyl ester (CAS No. 1872433-63-0) is a multifunctional compound with significant potential in pharmaceutical chemistry and biotechnology. Its unique structure combines the reactivity of the propargyl group with the biocompatibility and stability of PEG chains terminated with a methyl ester group. The compound's versatility makes it suitable for various applications, including targeted drug delivery systems, antibody-drug conjugates, peptidomimetics, and protein mimics. With ongoing research efforts focused on optimizing its synthesis and expanding its applications, Propargyl-PEG4-(CH2)3-methyl ester is poised to play a crucial role in next-generation therapeutics.